Cas no 151380-53-9 (Hexadecanoic acid, 11-[(O-6-deoxy-α-L-mannopyranosyl-(1→3)-O-[6-deoxy-α-L-mannopyranosyl-(1→4)]-O-6-deoxy-α-L-mannopyranosyl-(1→4)-O-6-deoxy-α-L-mannopyranosyl-(1→2)-6-deoxy-β-D-galactopyranosyl)oxy]-, (11S)-)

• Product Name: Hexadecanoic acid, 11-[(O-6-deoxy-α-L-mannopyranosyl-(1→3)-O-[6-deoxy-α-L-mannopyranosyl-(1→4)]-O-6-deoxy-α-L-mannopyranosyl-(1→4)-O-6-deoxy-α-L-mannopyranosyl-(1→2)-6-deoxy-β-D-galactopyranosyl)oxy]-, (11S)-
• CAS No: 151380-53-9
• MF: C₄₆H₈₂O₂₃
• MW: 1003.12949800491
• CID: 186959
• Update Time: 2024-03-01

Hexadecanoic acid, 11-[(O-6-deoxy-α-L-mannopyranosyl-(1→3)-O-[6-deoxy-α-L-mannopyranosyl-(1→4)]-O-6-deoxy-α-L-mannopyranosyl-(1→4)-O-6-deoxy-α-L-mannopyranosyl-(1→2)-6-deoxy-β-D-galactopyranosyl)oxy]-, (11S)- Chemical and Physical Properties

Names and Identifiers

• 2)-6-deoxy-b-D-galactopyranosyl)oxy]-, (11S)-(9CI)
• 2)-6-deoxy-b-D-galactopyranosyl)oxy]-,(S)-
• 4)]-O-6-deoxy-a-L-mannopyranosyl-(1&reg
• 4)-O-6-deoxy-a-L-mannopyranosyl-(1&reg
• Operculinic acid C 3'''-O-a-L-rhamnopyranoside
• Simonic acid B
• CID 101663484
• Hexadecanoic acid, 11-[(O-6-deoxy-α-L-mannopyranosyl-(1→3)-O-[6-deoxy-α-L-mannopyranosyl-(1→4)]-O-6-deoxy-α-L-mannopyranosyl-(1→4)-O-6-deoxy-α-L-mannopyranosyl-(1→2)-6-deoxy-β-D-galactopyranosyl)oxy]-, (11S)-

• Inchi： 1S/C46H82O23/c1-7-8-14-17-25(18-15-12-10-9-11-13-16-19-26(47)48)65-46-41(32(54)29(51)22(4)62-46)69-44-36(58)33(55)38(23(5)63-44)66-45-37(59)40(68-43-35(57)31(53)28(50)21(3)61-43)39(24(6)64-45)67-42-34(56)30(52)27(49)20(2)60-42/h20-25,27-46,49-59H,7-19H2,1-6H3,(H,47,48)/t20-,21-,22+,23-,24-,25-,27-,28-,29-,30+,31+,32-,33-,34+,35+,36+,37+,38-,39-,40-,41+,42-,43-,44-,45-,46-/m0/s1
• InChI Key： YEDUSUPYCXZPQV-UXOFBADDSA-N
• SMILES： O([C@H]1[C@H](C)O[C@H]([C@@H]([C@@H]1O)O)O[C@H]1[C@H](O[C@@H](CCCCC)CCCCCCCCCC(=O)O)O[C@H](C)[C@@H]([C@@H]1O)O)[C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O[C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O)O[C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O)O

Computed Properties

• Exact Mass: 1002.525
• Monoisotopic Mass: 1002.525
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 23
• Heavy Atom Count: 69
• Rotatable Bond Count: 24
• Complexity: 1500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 26
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 352
• XLogP3: 1.744

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 1082.0±65.0 °C(Predicted)
• pka: 4.78±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Oligosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Oligosaccharides